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An In-Depth Technical Guide to 2-(4-bromophenyl)ethanimidamide Hydrochloride:
Synthesis, Characterization, and Applications in Drug Discovery

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(4-
bromophenyl)ethanimidamide hydrochloride, a valuable building block for researchers and
professionals in the field of drug development. We will delve into its chemical properties,
provide a detailed synthesis protocol, and explore its potential applications as a scaffold in
medicinal chemistry.

Compound Identification and Profile

A critical first step in working with any chemical is its unambiguous identification. While a
specific CAS number for the hydrochloride salt is not readily found in major databases, the free
base, 2-(4-bromophenyl)ethanimidamide (also known as 4-Bromophenylacetamidine), is
cataloged under CAS Number 59104-21-1[1]. The hydrochloride salt is synthesized from this
free base.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b6259915#bc-rfq
https://www.benchchem.com/product/b6259915/docs?utm_src=pdf-body#2-4-bromophenyl-ethanimidamide-hydrochloride-cas-number
https://www.benchchem.com/product/b6259915/docs?utm_src=pdf-body#2-4-bromophenyl-ethanimidamide-hydrochloride-cas-number
https://www.benchchem.com/product/b6259915/docs?utm_src=pdf-body#2-4-bromophenyl-ethanimidamide-hydrochloride-cas-number
https://splendidlab.com/products/info/22649/2-4-bromophenyl-acetamidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6259915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The presence of a bromophenyl group makes this compound a versatile intermediate,

particularly for reactions like Suzuki, Heck, and Buchwald-Hartwig couplings, which are

fundamental in modern drug discovery for creating carbon-carbon and carbon-heteroatom

bonds. The ethanimidamide (acetamidine) moiety is a bioisostere for various functional groups

and can participate in hydrogen bonding, making it a key feature for molecular recognition by

biological targets.

Physicochemical Properties

The following table summarizes the key computed and experimental properties of 2-(4-

bromophenyl)ethanimidamide and its hydrochloride salt.

2-(4- 2-(4-

Property bromophenyl)ethanimidam bromophenyl)ethanimidam
ide (Free Base) ide hydrochloride

CAS Number 59104-21-1[1] Not assigned

Molecular Formula

CsHoBrNz[1][2]

CsH10BrCINz[3]

Molecular Weight 213.07 g/mol [1] 249.54 g/mol [3]
2-(4-
2-(4- o
IUPAC Name o ) bromophenyl)ethanimidamide;
bromophenyl)ethanimidamide i
hydrochloride
C1=CC(=CC=C1CC(=N)N)Br[2 C1=CC(=CC=C1CC(=N)N)Br.
SMILES
] Cl
UZAORPZGWBQCRV-
InChlKey N/A

UHFFFAOYSA-N[2]

Physical State

Likely a solid at room

temperature

Crystalline solid[4]

Solubility

Soluble in organic solvents

Enhanced water solubility

compared to the free base[4]

Synthesis and Characterization
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The synthesis of 2-(4-bromophenyl)ethanimidamide hydrochloride is typically a two-step
process, starting from the commercially available 4-bromophenylacetonitrile. The most
common and reliable method is the Pinner reaction.

Experimental Workflow: Pinner Reaction

The Pinner reaction provides a robust route to imidates, which are then readily converted to the
desired amidine. This method is chosen for its high yields and the relative stability of the
intermediate imidate salt.

Step 1: Imidate Formation (Pinner Reaction)

4-Bromophenylacetonitrile Anhydrous Ethanol Dry HCl gas

Reacts with Solvent Catalysl/Reagent

Step 2: Ammonolysis

Y \ 4

7m0
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Step 3: Salt Formation
)4 Y
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Caption: Synthesis workflow for 2-(4-bromophenyl)ethanimidamide hydrochloride.
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Detailed Synthesis Protocol

Step 1: Synthesis of Ethyl 2-(4-bromophenyl)ethanimidate hydrochloride

Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a gas inlet
tube, and a drying tube.

Charge the flask with 4-bromophenylacetonitrile (1 equivalent) and anhydrous ethanol (2
equivalents).

Cool the mixture in an ice bath to 0°C.

Bubble dry hydrogen chloride gas through the stirred solution. The reaction is exothermic
and should be monitored.

Continue the HCI addition until the solution is saturated.

Seal the flask and allow it to stand at 0-4°C for 24 hours, during which time a precipitate of
the imidate hydrochloride will form.

Collect the precipitate by vacuum filtration, wash with cold anhydrous ether, and dry under
vacuum.

Step 2: Synthesis of 2-(4-bromophenyl)ethanimidamide (Free Base)

Dissolve the crude ethyl 2-(4-bromophenyl)ethanimidate hydrochloride from Step 1 in a
minimal amount of cold absolute ethanol.

Add a solution of ammonia in ethanol (a saturated solution, ~2 equivalents) dropwise while
keeping the temperature below 10°C.

Stir the reaction mixture at room temperature for 4-6 hours.
The byproduct, ammonium chloride, will precipitate. Remove it by filtration.

Evaporate the solvent from the filtrate under reduced pressure to yield the crude free base,
2-(4-bromophenyl)ethanimidamide. This can be purified by recrystallization from a suitable
solvent system (e.g., toluene/hexane).
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Step 3: Preparation of 2-(4-bromophenyl)ethanimidamide hydrochloride

o Dissolve the purified free base in anhydrous diethyl ether.

e Slowly add a solution of anhydrous HCI in diethyl ether dropwise with stirring.

e The hydrochloride salt will precipitate out of the solution.

e Collect the white crystalline solid by vacuum filtration, wash with anhydrous ether, and dry

under vacuum. Store in a desiccator.[5]

Characterization

The structure and purity of the synthesized compound should be confirmed using standard

analytical techniques.

Technique

Expected Results

1H NMR

Aromatic protons will appear as two doublets in
the 7.0-7.6 ppm range. A singlet for the CH2
group will be present around 3.6 ppm. Broad
signals for the NH2 protons will be observed,
which are exchangeable with D20.[6][7]

13C NMR

Expect signals for the aromatic carbons, with
the carbon attached to bromine showing a
characteristic chemical shift. The CH2z and the

C=N carbons will also be present.[7]

FT-IR

Characteristic peaks for N-H stretching (around
3100-3300 cm~1), C=N stretching (around 1650

cm~1), and C-Br stretching will be observed.[8]

Mass Spec (ESI)

The mass spectrum will show a characteristic
isotopic pattern for the bromine atom (*°Br and
81Br in approximately a 1:1 ratio). The [M+H]*
ion for the free base would be observed at m/z
213 and 215.[2]
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Applications in Drug Discovery

The title compound is not an active pharmaceutical ingredient itself but serves as a crucial
intermediate. The bromophenyl moiety is a key handle for introducing molecular diversity.

Role as a Synthetic Scaffold

o Cross-Coupling Reactions: The aryl bromide is an excellent substrate for palladium-
catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira, Buchwald-Hartwig).
This allows for the facile introduction of various aryl, alkyl, or amino groups at the 4-position
of the phenyl ring, enabling the exploration of the structure-activity relationship (SAR) of a
lead compound.

» Bioisosteric Replacement: The amidine group can act as a bioisostere for a carboxylic acid
or a guanidine group. It is a strong hydrogen bond donor and can engage in crucial
interactions with biological targets like enzymes or receptors.

e Precursor to Heterocycles: Amidines are common precursors for the synthesis of various
nitrogen-containing heterocyclic systems, such as pyrimidines, imidazoles, and triazines,
which are prevalent in many approved drugs.[9][10]

Examples of Bromophenyl-Containing Drugs

To illustrate the importance of the bromophenyl motif, consider the following drugs:

» Macitentan: An endothelin receptor antagonist used to treat pulmonary arterial hypertension,
which features a bromopyrimidine core structure.[11]

e Ledipasvir: An antiviral drug for Hepatitis C, which utilizes a bromo-substituted intermediate
in its synthesis.[12]

The availability of building blocks like 2-(4-bromophenyl)ethanimidamide hydrochloride is
therefore critical for the efficient synthesis of such complex molecules.
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Caption: Potential synthetic pathways from the title compound.

Safety and Handling

As with any chemical, proper safety precautions must be observed. Based on safety data
sheets for analogous compounds, the following guidelines are recommended.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[5][13]

» Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.
[3][14] Avoid contact with skin and eyes.[13] Wash hands thoroughly after handling.[15]

» Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[5][14]

o First Aid:

Eyes: In case of contact, immediately flush with plenty of water for at least 15 minutes.[5]
[13]

o

o

Skin: Wash off with soap and plenty of water.[13]

[¢]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[5]

[¢]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15]
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Seek immediate medical attention if symptoms persist or in case of significant exposure.

Conclusion

2-(4-bromophenyl)ethanimidamide hydrochloride is a valuable and versatile intermediate
for medicinal chemistry and drug discovery. Its synthesis via the Pinner reaction is a well-
established and reliable method. The presence of both a reactive aryl bromide and a
bioisosterically important amidine group makes it an attractive starting material for the
synthesis of diverse compound libraries, ultimately accelerating the discovery of new
therapeutic agents. Researchers and drug development professionals can leverage this
building block to construct complex molecular architectures and probe the structure-activity
relationships of novel drug candidates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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